Cas no 864933-75-5 (2-(butan-2-yl)amino-2-phenylethan-1-ol)

• Product Name: 2-(butan-2-yl)amino-2-phenylethan-1-ol
• CAS No: 864933-75-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5232693
• PubChem ID: 61049416
• Update Time: 2025-10-31

2-(butan-2-yl)amino-2-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-[(1-methylpropyl)amino]-
• 2-(Sec-butylamino)-2-phenylethan-1-ol
• 2-(butan-2-yl)amino-2-phenylethan-1-ol

• Inchi： 1S/C12H19NO/c1-3-10(2)13-12(9-14)11-7-5-4-6-8-11/h4-8,10,12-14H,3,9H2,1-2H3
• InChI Key： VRNCZIFXNYZBBD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CO)NC(C)CC

Additional information on 2-(butan-2-yl)amino-2-phenylethan-1-ol

Introduction to 2-(butan-2-yl)amino-2-phenylethan-1-ol (CAS No. 864933-75-5)

2-(butan-2-yl)amino-2-phenylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 864933-75-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural arrangement of an amino group linked to a butyl chain and a phenyl ring on an ethyl backbone, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural framework of 2-(butan-2-yl)amino-2-phenylethan-1-ol encompasses several key functional groups that contribute to its chemical reactivity and biological profile. The presence of the secondary amino group (-NH-) at the 2-position of the ethyl chain allows for potential hydrogen bonding interactions, which are crucial in modulating molecular recognition processes. Additionally, the butyl substituent enhances lipophilicity, influencing membrane permeability and bioavailability, while the phenyl ring introduces aromaticity and electronic properties that can interact with biological targets.

In recent years, there has been growing interest in designing molecules that combine structural diversity with functional richness. 2-(butan-2-yl)amino-2-phenylethan-1-ol exemplifies this trend, as its dual amine and phenyl functionalities provide a versatile scaffold for further derivatization. This flexibility has made it a valuable intermediate in synthetic chemistry, enabling the exploration of novel pharmacophores for various therapeutic applications.

One of the most compelling aspects of 2-(butan-2-yl)amino-2-phenylethan-1-ol is its potential role in drug discovery. The compound's ability to engage with multiple biological pathways makes it a promising candidate for developing treatments against a range of diseases. For instance, studies have suggested that structurally similar molecules may exhibit inhibitory effects on enzymes involved in inflammatory processes, making this compound a candidate for further investigation in anti-inflammatory therapies.

The synthesis of 2-(butan-2-yl)amino-2-phenylethan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the amino group, followed by alkylation to incorporate the butyl chain. The final step often involves protecting group strategies to ensure regioselective functionalization of the phenyl ring. These synthetic routes underscore the compound's accessibility while also demonstrating the sophistication required to achieve high yields and purity.

From a computational chemistry perspective, 2-(butan-2-yl)amino-2-phenylethan-1-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinities and preferred conformations, which are critical for rational drug design. These computational approaches have complemented experimental efforts, allowing researchers to predict and validate potential pharmacological activities with greater confidence.

The pharmacological profile of 2-(butan-2-yloamino)- *phenylethan* *1* *ol* (CAS No. 864933–75–5) is still under active investigation, but preliminary findings suggest promising applications in several therapeutic areas. Its structural features suggest potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. Additionally, the compound's ability to modulate enzyme activity has been explored in vitro, indicating possible roles in metabolic disorders and neurodegenerative diseases.

In conclusion, 2-(butan-yloamino)-* *phenylethan* *1* *ol* (CAS No. 864933–75–5) represents a fascinating molecule with significant untapped potential in pharmaceutical research. Its unique structural attributes, combined with its synthetic tractability and promising biological activities, make it a cornerstone compound for further exploration. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and development.